
Physicochemical Properties of (2R)-6-
Methoxynaringenin: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (2R)-6-Methoxynaringenin

Cat. No.: B12366004

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2R)-6-Methoxynaringenin is a naturally occurring flavanone, a type of flavonoid, found in

various plants.[1][2] As a member of the flavonoid family, it is recognized for its potential

biological activities, including antioxidant and anti-inflammatory effects.[2] This technical guide

provides a comprehensive overview of the core physicochemical properties of (2R)-6-
Methoxynaringenin, details established experimental protocols for their determination, and

explores its interaction with key signaling pathways. The information presented herein is

intended to support research and development efforts in pharmacology and medicinal

chemistry.

Physicochemical Data
The physicochemical properties of a compound are critical for understanding its behavior in

biological systems, including absorption, distribution, metabolism, and excretion (ADME).

Below is a summary of the available quantitative data for 6-Methoxynaringenin. It is important

to note that much of the available data is based on computational predictions, and
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experimental values for the specific (2R)-enantiomer are limited. For comparative purposes,

experimental data for the parent compound, naringenin, is also included where available.

Property

(2R)-6-
Methoxynaringenin
(Predicted unless
stated)

Naringenin
(Experimental)

Data Source

Molecular Formula C16H14O6 C15H12O5 ChemBK, PubChem

Molecular Weight 302.28 g/mol 272.25 g/mol
ECHEMI, PubChem[3]

[4]

Melting Point 282-286 °C 251 °C
ChemBK,

PubChem[3]

pKa (Strongest Acidic) 7.53 ± 0.40, 8.35 - ChemBK, NP-MRD[1]

logP 2.4, 2.56, 2.68, 3.00 2.52
ECHEMI, NP-MRD,

MetaCyc[1][4][5]

Aqueous Solubility Practically insoluble 4.38 µg/mL
NP-MRD,

ResearchGate[1][6]

Experimental Protocols
Accurate determination of physicochemical properties is fundamental for drug development.

The following sections detail standardized experimental protocols applicable to flavonoids like

(2R)-6-Methoxynaringenin.

Melting Point Determination
The melting point of a solid crystalline substance is a key indicator of its purity. The capillary

method is a widely used and reliable technique.

Workflow for Melting Point Determination
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Sample Preparation Capillary Tube LoadingGrind to fine powder Melting Point Apparatus SetupPack 2-3 mm of sample Heating and ObservationPlace capillary in apparatus Record Melting RangeNote start and end of melting

Prepare Buffer Solutions

Spectrophotometric Measurement

Varying pH

Prepare Stock Solution Constant concentration

Data AnalysisAbsorbance vs. pH Determine pKaHenderson-Hasselbalch plot

Prepare Octanol/Water Phases Sample PartitioningSaturate phases Phase SeparationEquilibrate sample HPLC AnalysisInject each phase Calculate logPDetermine concentrations

Sample Addition EquilibrationExcess solid in solvent Filtration/CentrifugationShake at constant temperature Concentration MeasurementRemove undissolved solid Determine SolubilityAnalyze supernatant

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pro-inflammatory Stimuli Cytoplasm

Nucleus

LPS, TNF-α, etc.

IKK

Activates

IκB

Phosphorylates

NF-κB

Inhibits

NF-κB

Translocation

(2R)-6-Methoxynaringenin

Inhibits

DNA

Binds to

Pro-inflammatory Genes
(e.g., COX-2, iNOS, IL-6)

Transcription

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidative Stress Cytoplasm

Nucleus

ROS

Keap1

Induces conformational change

Nrf2

Sequesters for degradation

Nrf2

Translocation

(2R)-6-Methoxynaringenin

Promotes Nrf2 release

ARE

Binds to

Antioxidant Genes
(e.g., HO-1, NQO1)

Transcription

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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